Cas no 112072-21-6 (3-(dimethylamino)-N-hydroxybenzamide)

• Product Name: 3-(dimethylamino)-N-hydroxybenzamide
• CAS No: 112072-21-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD02710404
• CID: 5598574
• PubChem ID: 4548286
• Update Time: 2025-06-11

3-(dimethylamino)-N-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Enamine_001408
• Z56796203
• AKOS008966657
• EN300-8048092
• 3-(dimethylamino)-N-hydroxybenzamide
• 112072-21-6
• BDBM50164658
• Oprea1_166558
• CHEMBL3798268
• HMS1397P22

• MDL： MFCD02710404
• Inchi： 1S/C9H12N2O2/c1-11(2)8-5-3-4-7(6-8)9(12)10-13/h3-6,13H,1-2H3,(H,10,12)
• InChI Key： XWYCFRKQCGRJSB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)N(C)C)NO

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(dimethylamino)-N-hydroxybenzamide

Introduction to 3-(dimethylamino)-N-hydroxybenzamide (CAS No. 112072-21-6)

3-(dimethylamino)-N-hydroxybenzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 112072-21-6, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of 3-(dimethylamino)-N-hydroxybenzamide incorporates a hydroxyl group and a dimethylamino substituent on a benzamide backbone, which contributes to its diverse reactivity and biological activity.

The synthesis and characterization of 3-(dimethylamino)-N-hydroxybenzamide have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, often employing advanced techniques such as catalytic hydrogenation and enzymatic modification. These methods not only enhance the efficiency of production but also ensure the compound's suitability for further applications in medicinal chemistry.

One of the most compelling aspects of 3-(dimethylamino)-N-hydroxybenzamide is its role as a key intermediate in the development of novel therapeutic agents. The presence of both a hydroxyl group and a dimethylamino group makes this compound a versatile scaffold for designing molecules with specific biological targets. For instance, studies have shown that derivatives of 3-(dimethylamino)-N-hydroxybenzamide exhibit promising activities against various enzymatic pathways, including those involved in inflammation and cancer progression.

Recent advancements in computational chemistry have further illuminated the potential of 3-(dimethylamino)-N-hydroxybenzamide. Molecular modeling studies suggest that this compound can interact with biological targets in multiple ways, enhancing its utility as a pharmacophore. By leveraging these insights, researchers are able to design more effective drug candidates with improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 3-(dimethylamino)-N-hydroxybenzamide. Preclinical studies have demonstrated that certain analogs of this compound exhibit significant anti-inflammatory and analgesic effects. These findings have prompted further investigation into its mechanism of action, with the aim of developing new treatments for chronic pain disorders and inflammatory diseases.

In addition to its pharmaceutical applications, 3-(dimethylamino)-N-hydroxybenzamide has shown promise in the field of agrochemicals. Researchers are investigating its potential as a precursor for developing novel pesticides and herbicides, which could offer more sustainable solutions for crop protection. The compound's ability to interact with biological systems at multiple levels makes it an attractive candidate for such applications.

The environmental impact of synthesizing and utilizing 3-(dimethylamino)-N-hydroxybenzamide is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, ensuring that the production of this valuable compound is both efficient and environmentally responsible.

Future research directions for 3-(dimethylamino)-N-hydroxybenzamide include exploring its role in drug delivery systems. Nanotechnology-based approaches are being investigated to enhance the bioavailability and targeted delivery of this compound, potentially leading to more effective treatments with fewer side effects. Such innovations could revolutionize how drugs are administered, improving patient outcomes across various therapeutic areas.

The regulatory landscape surrounding 3-(dimethylamino)-N-hydroxybenzamide is another important factor shaping its development and application. Compliance with international standards ensures that the compound can be safely and effectively utilized in both research and commercial settings. Collaboration between academia, industry, and regulatory bodies is essential to navigate these complexities and foster innovation.

In conclusion, 3-(dimethylamino)-N-hydroxybenzamide (CAS No. 112072-21-6) represents a fascinating compound with diverse applications in pharmaceuticals, agrochemicals, and environmental science. Its unique structural features and biological activities make it a valuable tool for researchers seeking to develop novel therapeutics and sustainable solutions. As scientific understanding continues to evolve, the potential uses of this compound will undoubtedly expand, driving further innovation in multiple fields.